(E)-2-(benzo[d]thiazol-2(3H)-ylidene)-3-(3,4-dimethylphenyl)-3-oxopropanenitrile

• IUPAC Name: (Z)-2-(1,3-benzothiazol-2-yl)-3-(3,4-dimethylphenyl)-3-hydroxyprop-2-enenitrile
• InChI: InChI=1S/C18H14N2OS/c1-11-7-8-13(9-12(11)2)17(21)14(10-19)18-20-15-5-3-4-6-16(15)22-18/h3-9,21H,1-2H3/b17-14-
• InChI Key: XIYNLKMZCWBJJO-VKAVYKQESA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=C(C#N)C2=NC3=CC=CC=C3S2)O)C
• Isomeric SMILES: CC1=C(C=C(C=C1)/C(=C(\C#N)/C2=NC3=CC=CC=C3S2)/O)C
• Molecular Formula: C18H14N2OS
• Molecular Weight: 306.4 g/mol

Description

(E)-2-(benzo[d]thiazol-2(3H)-ylidene)-3-(3,4-dimethylphenyl)-3-oxopropanenitrile, also known as BTTN, is a heterocyclic compound that has gained significant attention in scientific research due to its potential biological applications. This compound belongs to the class of thiazole-based compounds, which have been extensively studied for their diverse biological activities.

Scientific Research Applications

Antidepressant and Anticonvulsant Effects

(E)-2-(benzo[d]thiazol-2(3H)-ylidene)-3-(3,4-dimethylphenyl)-3-oxopropanenitrile is a benzo[d]thiazol derivative, which has been synthesized and investigated for potential antidepressant and anticonvulsant effects. Specific derivatives of this compound demonstrated a significant decrease in immobility duration in a forced swimming test, indicating antidepressant effects. Furthermore, certain derivatives showed the highest anticonvulsant effect in the maximal electroshock seizure test, with protective indices similar to those of phenobarbital or valproate, well-known anticonvulsant drugs. The antidepressant activity might be linked to the increased concentrations of serotonin and norepinephrine (Qing‐Hao Jin et al., 2019).

Imaging of Benzodiazepine Receptor Sites

Derivatives of (E)-2-(benzo[d]thiazol-2(3H)-ylidene)-3-(3,4-dimethylphenyl)-3-oxopropanenitrile, specifically those related to benzodiazepine, have been used as probes for in vivo imaging of benzodiazepine receptor sites in the human brain. Studies involving healthy volunteers utilized high-resolution single-photon emission tomography (SPET) scanners to image these receptor sites, demonstrating the potential of these derivatives in neurological research and diagnosis (J. Kuikka et al., 1996).

Visualization of Alpha-Synuclein Deposition

Compounds structurally related to (E)-2-(benzo[d]thiazol-2(3H)-ylidene)-3-(3,4-dimethylphenyl)-3-oxopropanenitrile have been used in positron emission tomography (PET) for the in vivo visualization of alpha-synuclein deposition, a key marker in multiple system atrophy. This application plays a significant role in diagnosing and assessing the progression of neurodegenerative diseases (A. Kikuchi et al., 2010).